![molecular formula C13H17NO4 B2540307 2-((2-Methoxyethyl)amino)-2-oxoethyl 4-methylbenzoate CAS No. 1002663-56-0](/img/structure/B2540307.png)
2-((2-Methoxyethyl)amino)-2-oxoethyl 4-methylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((2-Methoxyethyl)amino)-2-oxoethyl 4-methylbenzoate” is an ester derived from 4-methylbenzoic acid. The ester group is attached to a 2-oxoethyl group, which in turn is attached to a 2-methoxyethylamino group .
Molecular Structure Analysis
The molecular structure of this compound would likely show the aromatic ring of the 4-methylbenzoate moiety, the ester linkage, and the 2-oxoethyl group leading to the 2-methoxyethylamino group .Chemical Reactions Analysis
Esters can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents . The presence of the amino group could also allow for reactions typical of amines, such as acylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Generally, esters have pleasant odors and are less dense than water . The presence of the aromatic ring and the ester group could influence the compound’s solubility and reactivity .Scientific Research Applications
Waste-Free Synthesis of Condensed Heterocyclic Compounds
A study demonstrated the efficiency of rhodium-catalyzed oxidative coupling processes in synthesizing condensed heterocyclic compounds, some of which exhibit solid-state fluorescence, indicating potential applications in materials science and molecular electronics M. Shimizu, K. Hirano, T. Satoh, M. Miura, 2009.
Antimitotic Agents and Tubulin Inhibitors
Another research effort synthesized and evaluated a series of compounds based on a trimethoxybenzoyl-2-aminoindole nucleus for their antiproliferative properties and inhibition of tubulin at the colchicine binding site, leading to apoptotic cell death. This suggests potential applications in cancer therapy R. Romagnoli, P. Baraldi, et al., 2008.
Antibacterial Zinc Complexes
Research on Schiff bases derived from benzothiazole and their zinc(II) complexes revealed antibacterial properties against various pathogenic strains, illustrating potential applications in developing new antibacterial agents Z. Chohan, A. Scozzafava, C. Supuran, 2003.
Synthesis of Pharmaceutical Intermediates
A study detailed the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate for amisulpride, highlighting methods for synthesizing complex organic molecules that can serve as pharmaceutical intermediates Wang Yu, 2008.
Mechanism of Action
Target of Action
Many compounds with similar structures are known to interact with various proteins or enzymes in the body. The specific targets can vary widely depending on the exact structure and properties of the compound .
Mode of Action
The compound could interact with its targets through a variety of mechanisms, such as inhibiting enzyme activity, modulating receptor function, or disrupting cell membrane integrity .
Biochemical Pathways
The compound could potentially affect multiple biochemical pathways, depending on its specific targets. This could lead to a variety of downstream effects, such as changes in cell signaling, metabolic activity, or gene expression .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on factors like its chemical structure, solubility, stability, and the route of administration. These properties would influence the compound’s bioavailability, or the extent and rate at which it reaches its target sites in the body .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific mode of action and the biochemical pathways it affects. This could range from changes in cell function or viability, to broader effects on tissue or organ function .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit the compound’s interaction with its targets, or affect its stability or solubility .
Future Directions
properties
IUPAC Name |
[2-(2-methoxyethylamino)-2-oxoethyl] 4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-10-3-5-11(6-4-10)13(16)18-9-12(15)14-7-8-17-2/h3-6H,7-9H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIZATFOTUGSSEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OCC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-Methoxyethyl)amino)-2-oxoethyl 4-methylbenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.